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This technical guide provides an in-depth summary of the Executive Order on Improving the

Safety and Security of Biological Research, issued on May 5, 2025.[1][2][3] This document is

intended for researchers, scientists, and drug development professionals to understand the

core requirements, operational changes, and strategic implications of this directive. The order

aims to balance the prevention of catastrophic biological events with the need to maintain

American leadership in biotechnology and biosecurity.[1][2][3]

Core Policy and Directives
The executive order establishes a new policy framework for federally funded biological

research, with a primary focus on "dangerous gain-of-function" (GOF) research.[1][3][4] It

mandates immediate and long-term actions to increase oversight, transparency, and

accountability for research that could pose a significant threat to public health and national

security.[5]

Key Mandates and Timelines
The executive order outlines a series of actions to be completed within specific timeframes.

These are crucial for understanding the operational impact on research activities.
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Timeline Action Required Lead Agency/Office
Relevant Section of

Executive Order

Immediate

End federal funding

for dangerous GOF

research conducted

by foreign entities in

countries of concern

or with inadequate

oversight.[1]

Heads of relevant

executive

departments and

agencies

Section 3(a)(i)

Immediate

End federal funding

for other life-science

research in countries

of concern that could

pose a threat to public

health or national

security.[1]

Heads of relevant

executive

departments and

agencies

Section 3(a)(ii)

Immediate

Suspend all other

federally funded

dangerous GOF

research until a new,

updated policy is in

place.[6]

Heads of relevant

executive

departments and

agencies

Section 3(b)

Within 90 days

Revise or replace the

2024 "Framework for

Nucleic Acid

Synthesis Screening"

to ensure verifiable

screening

mechanisms and

enforcement.[7]

Director of the Office

of Science and

Technology Policy

(OSTP)

Section 4(b)

Within 120 days Revise or replace the

2024 U.S.

Government Policy for

Oversight of Dual Use

Research of Concern

Director of OSTP, in

coordination with the

National Security

Advisor (NSA)

Section 4(a)
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and Pathogens with

Enhanced Pandemic

Potential

(DURC/PEPP).[5][7]

Within 180 days

Develop and

implement a strategy

to govern, limit, and

track non-federally

funded dangerous

GOF research and

other high-risk life

science research.[1]

[2][3]

Director of OSTP, in

coordination with

OMB, NSA, and other

agencies

Section 5

Ongoing

Include new

enforcement terms in

all federal life-science

research contracts

and grants.

Secretary of Health

and Human Services

and heads of other

relevant agencies

Section 7

Every 4 years

Review and revise the

policy for oversight of

dangerous GOF

research.[1][2]

Director of OSTP Section 4(a)(iii)

Definition of "Dangerous Gain-of-Function
Research"
The executive order provides a specific definition for "dangerous gain-of-function research,"

which is central to its implementation. It is defined as "scientific research on an infectious agent

or toxin with the potential to cause disease by enhancing its pathogenicity or increasing its

transmissibility," which "could result in significant societal consequences."[4][8]

The order further specifies seven categories of experimental outcomes that fall under this

definition:

Enhancing the harmful consequences of the agent or toxin.[6]
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Disrupting beneficial immunological responses or the effectiveness of immunizations.[6]

Conferring resistance to clinically or agriculturally useful prophylactic or therapeutic

interventions.[6]

Increasing the stability, transmissibility, or ability to disseminate the agent or toxin.[6]

Altering the host range or tropism of the agent or toxin.[6]

Enhancing the susceptibility of a human host population to the agent or toxin.[6]

Generating or reconstituting an eradicated or extinct agent or toxin.[1][6][9]

Procedural Protocols for Compliance
While the executive order does not outline specific experimental protocols, it establishes a clear

set of procedural requirements for research institutions and federal agencies. These can be

considered the regulatory protocols for compliance.

Immediate Actions for Research Institutions
Review of Research Portfolios: Institutions receiving federal funding were required to

immediately review their research portfolios to identify any projects that meet the definition of

"dangerous gain-of-function research."[10][11]

Reporting: Any such projects must be reported to the funding agency.[10]

Pausing Research: All research identified as "dangerous gain-of-function" must be paused

until further guidance is issued.[9][12]

Federal Agency Protocols
Guidance Development: The Director of the OSTP, in coordination with other agencies, is

responsible for developing and issuing new guidance for the oversight of high-risk biological

research.[1]

Funding Suspension and Termination: Federal agencies, such as the National Institutes of

Health (NIH) and the U.S. Department of Agriculture (USDA), are authorized to suspend or
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terminate funding for research that falls under the purview of the executive order.[10]

Public Transparency: A public reporting mechanism will be established to provide information

about research programs and awards that have been identified, suspended, or stopped

under this order.[1][2]

Visualizing the New Oversight and Reporting
Structure
The following diagrams illustrate the key workflows and logical relationships established by the

executive order.
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White House

Federal Agencies

OSTP
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Dangerous GOF Research

 develops (within 120 days)

NSA  in coordination with

OMB

HHS
 in consultation with

Other Relevant
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 in consultation with
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1207757?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207757?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

